Cas no 56640-52-9 (1-Benzyl-1-methyl-propylamine)
1-Benzyl-1-methyl-propylamine structure
Product Name:1-Benzyl-1-methyl-propylamine
CAS No:56640-52-9
MF:C11H17N
MW:163.259382963181
CID:945715
Update Time:2023-08-02
1-Benzyl-1-methyl-propylamine Chemical and Physical Properties
Names and Identifiers
-
- Benzeneethanamine, -alpha--ethyl--alpha--methyl-
- 1-benzyl-1-methyl-propylamine
- 1-Benzyl-1-methyl-propylamine
-
- Inchi: 1S/C11H17N/c1-3-11(2,12)9-10-7-5-4-6-8-10/h4-8H,3,9,12H2,1-2H3
- InChI Key: JGGAUIVJRAUKGL-UHFFFAOYSA-N
- SMILES: NC(C)(CC)CC1C=CC=CC=1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 127
- XLogP3: 2.4
- Topological Polar Surface Area: 26
1-Benzyl-1-methyl-propylamine Related Literature
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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